(E)-3-((3-chlorobenzyl)thio)-3-((2,5-dimethylphenyl)amino)-2-(phenylsulfonyl)acrylonitrile

• IUPAC Name: (E)-2-(benzenesulfonyl)-3-[(3-chlorophenyl)methylsulfanyl]-3-(2,5-dimethylanilino)prop-2-enenitrile
• InChI: InChI=1S/C24H21ClN2O2S2/c1-17-11-12-18(2)22(13-17)27-24(30-16-19-7-6-8-20(25)14-19)23(15-26)31(28,29)21-9-4-3-5-10-21/h3-14,27H,16H2,1-2H3/b24-23+
• InChI Key: UCQUXDKIXHPLFZ-WCWDXBQESA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=C(C#N)S(=O)(=O)C2=CC=CC=C2)SCC3=CC(=CC=C3)Cl
• Isomeric SMILES: CC1=CC(=C(C=C1)C)N/C(=C(/C#N)\S(=O)(=O)C2=CC=CC=C2)/SCC3=CC(=CC=C3)Cl
• Molecular Formula: C24H21ClN2O2S2
• Molecular Weight: 469.0 g/mol

Description

(E)-3-((3-chlorobenzyl)thio)-3-((2,5-dimethylphenyl)amino)-2-(phenylsulfonyl)acrylonitrile is a useful research compound. Its molecular formula is C24H21ClN2O2S2 and its molecular weight is 469.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis Applications

• Vinyl phenyl sulfone and acrylonitrile derivatives have been used in the synthesis of 3,3-diphenyl-3H-pyrazoles through reactions with diphenyldiazomethane, demonstrating their utility in creating complex heterocyclic structures which could have various applications in material science and pharmaceutical research (Vasin et al., 2015).

• Enaminonitrile derivatives have been employed in the synthesis of new pyrazole, pyridine, and pyrimidine derivatives, showcasing the chemical's role in the development of compounds that could be pivotal in the discovery of new drugs or materials (Fadda et al., 2012).

Material Science and Polymer Research

• Acrylonitrile copolymers have been modified with hydrophilic monomers for the immobilization of glucose oxidase, indicating the relevance of such compounds in biotechnology and the development of biosensors or bioactive surfaces (Godjevargova & Dimov, 1995).

• High molecular weight poly(acrylonitrile-co-3-aminocarbonyl-3-butenoic acid methyl ester) copolymers have been synthesized to improve the pre-oxidation performance and molecular weight of polyacrylonitrile (PAN), highlighting the compound's potential in enhancing materials for carbon fiber production (Liu et al., 2019).

Optical and Electronic Applications

• Thiophene dyes derived from acrylonitrile have been synthesized for enhanced nonlinear optical limiting, demonstrating the compound's utility in the development of optoelectronic devices, optical sensors, and light sources stabilization in optical communications (Anandan et al., 2018).